Cas no 2639375-33-8 (rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate)

• Product Name: rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate
• CAS No: 2639375-33-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5640322
• PubChem ID: 165896400
• Update Time: 2025-10-17

rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639375-33-8
• EN300-28229245
• rac-methyl (1R,2R)-2-[(piperidin-4-yl)methyl]cyclopropane-1-carboxylate
• rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-14-11(13)10-7-9(10)6-8-2-4-12-5-3-8/h8-10,12H,2-7H2,1H3/t9-,10-/m1/s1
• InChI Key： CWMROTONNFOLMK-NXEZZACHSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1CC1CCNCC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate

rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate: A Promising Compound in Medicinal Chemistry

rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate, with the chemical identifier CAS No. 2639375-33-8, represents a novel molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of cyclopropane carboxylates, characterized by the presence of a three-membered cyclopropane ring fused to a carboxylate group. The stereochemical configuration of this molecule, specifically the (1R,2R) isomer, plays a critical role in determining its pharmacological properties and biological activity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it a valuable candidate for further exploration in drug discovery.

The structural features of rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate are particularly noteworthy. The piperidine ring, a six-membered nitrogen-containing heterocycle, is conjugated to the cyclopropane ring via a methyl group. This unique architecture allows for the introduction of diverse functional groups, which can modulate the compound's interactions with biological targets. The presence of the cyclopropane ring imparts rigidity to the molecule, which is essential for maintaining conformational stability in biological environments. This structural characteristic is a key factor in the compound's potential applications in pharmaceutical research.

Recent studies have highlighted the therapeutic potential of rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate in targeting specific disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the enzyme acetyl-CoA carboxylase (ACC), a key regulator of fatty acid synthesis. This finding suggests that the compound could be a promising lead for the development of metabolic disorders therapies. The mechanism of action involves the disruption of the ACC enzyme's active site, thereby inhibiting the conversion of acetyl-CoA to malonyl-CoA, a critical step in lipid metabolism.

Another area of interest is the compound's potential as an inhibitor of protein kinase C (PKC), a family of serine/threonine kinases involved in various cellular processes, including cell proliferation and differentiation. A 2024 preclinical study published in Cell Chemical Biology reported that rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate exhibits moderate inhibitory activity against several PKC isoforms. This property makes it a potential candidate for the treatment of cancers where PKC overactivation is implicated, such as certain types of leukemia and solid tumors. The compound's ability to modulate PKC activity suggests its utility in targeting signaling pathways associated with oncogenic transformation.

The synthesis of rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate has been a focus of recent chemical research. A 2023 paper in Organic Letters described a novel asymmetric synthesis route involving the use of chiral auxiliaries to achieve the desired (1R,2R) stereochemistry. This method significantly improves the yield and enantiomeric purity of the product, which is crucial for pharmaceutical applications where stereochemistry directly impacts biological activity. The development of this synthetic pathway underscores the importance of stereochemical control in the design of bioactive molecules.

Furthermore, the compound's pharmacokinetic properties have been evaluated in in vitro and in vivo models. A 2024 study in Drug Metabolism and Disposition reported that rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for drug candidates. These properties suggest that the compound may be suitable for oral administration, reducing the need for frequent dosing and improving patient compliance. The metabolic stability of the molecule is attributed to the cyclopropane ring's resistance to enzymatic hydrolysis, a factor that enhances its therapeutic potential.

In conclusion, rac-methyl (1R,2R)-2-(piperidin-4-yl)methylcyclopropane-1-carboxylate represents a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features, combined with its ability to modulate key biological targets, make it a valuable candidate for further research. Ongoing studies are expected to provide deeper insights into its therapeutic potential and optimize its properties for clinical use.